[(4-Bromothiophen-2-yl)methyl](butan-2-yl)amine

• Molecular Formula: C9H14BrNS
• Molecular Weight: 248.19 g/mol
• IUPAC Name: N-[(4-bromothiophen-2-yl)methyl]butan-2-amine
• InChI: InChI=1S/C9H14BrNS/c1-3-7(2)11-5-9-4-8(10)6-12-9/h4,6-7,11H,3,5H2,1-2H3
• InChI Key: PJCPDTWWWRCDCP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=CC(=CS1)Br

Description

(4-Bromothiophen-2-yl)methylamine is a secondary amine featuring a 4-bromo-substituted thiophene ring linked via a methylene group to a butan-2-ylamine moiety. Its molecular formula is C₉H₁₄BrNS, with a molecular weight of 248.18 g/mol . This compound is primarily utilized in pharmaceutical and agrochemical research as an intermediate for synthesizing more complex molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromothiophen-2-yl)methylamine typically involves the following steps:

Bromination of Thiophene: The starting material, thiophene, is brominated using bromine in the presence of a catalyst such as iron(III) bromide to yield 4-bromothiophene.

Formation of the Methyl Group: The 4-bromothiophene is then reacted with formaldehyde and a secondary amine under basic conditions to form the [(4-Bromothiophen-2-yl)methyl] intermediate.

Attachment of Butan-2-yl Amine: The final step involves the reaction of the intermediate with butan-2-yl amine under reductive amination conditions to yield (4-Bromothiophen-2-yl)methylamine.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. This could include continuous flow reactors for bromination and automated systems for reductive amination.

Chemical Reactions Analysis

Types of Reactions

(4-Bromothiophen-2-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, which can reduce the bromine atom to a hydrogen atom.

Substitution: Nucleophilic substitution reactions can occur at the bromine site, where nucleophiles such as amines or thiols replace the bromine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Amines, thiols, under basic or acidic conditions.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: De-brominated thiophene derivatives.

Substitution: Thiophene derivatives with various substituents replacing the bromine atom.

Scientific Research Applications

Chemistry

In chemistry, (4-Bromothiophen-2-yl)methylamine is used as a building block for the synthesis of more complex molecules. Its brominated thiophene ring makes it a versatile intermediate for various organic synthesis reactions.

Biology

In biological research, this compound can be used to study the effects of brominated thiophenes on biological systems. It may serve as a model compound for investigating the interactions of thiophene derivatives with biological molecules.

Medicine

In medicinal chemistry, (4-Bromothiophen-2-yl)methylamine is explored for its potential pharmacological properties. It may be investigated for its activity against certain diseases or as a precursor for drug development.

Industry

In the industrial sector, this compound can be used in the production of advanced materials, such as organic semiconductors or as a precursor for the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of (4-Bromothiophen-2-yl)methylamine involves its interaction with molecular targets in biological systems. The brominated thiophene ring can interact with various enzymes or receptors, potentially inhibiting or activating their functions. The butan-2-yl amine group can also participate in hydrogen bonding or electrostatic interactions, further influencing the compound’s biological activity.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Substituent Variations on the Aromatic Ring

Thiophene vs. Phenyl Rings

• (4-Bromothiophen-2-yl)methylamine : The thiophene ring contributes to electron-rich aromaticity, with sulfur enhancing π-conjugation. Bromine at the 4-position increases steric bulk and electrophilicity .
• (4-Bromophenyl)methylamine (CAS 60376-97-8): Replacing thiophene with a phenyl ring removes sulfur’s electronic effects. The bromine’s inductive effect dominates, reducing resonance compared to thiophene derivatives .

Halogen Substitution Patterns

• (butan-2-yl)[(thiophen-2-yl)methyl]amine (CAS 869941-81-1): The absence of bromine reduces molecular weight (169.29 g/mol) and alters lipophilicity, likely increasing solubility in polar solvents .

Alkyl Chain Modifications on the Amine Group

Compound Name	Amine Substituent	Molecular Weight (g/mol)	Key Properties
(4-Bromothiophen-2-yl)methylamine	Butan-2-yl	248.18	Moderate steric hindrance; balanced lipophilicity
(4-Bromothiophen-2-yl)methylamine	2-Phenylethyl	296.23	Increased aromaticity; higher hydrophobicity
(butan-2-yl)[(4-methylphenyl)methyl]amine hydrochloride	4-Methylphenyl	N/A	Enhanced crystallinity due to hydrochloride salt formation

Key Observations :

• Butan-2-yl vs.
• Propan-2-yl vs.

Biological Activity

(4-Bromothiophen-2-yl)methylamine is a compound of interest due to its potential biological activities. This article reviews the synthesis, biological evaluation, and mechanisms of action of this compound, drawing on diverse research findings.

Synthesis

The synthesis of (4-Bromothiophen-2-yl)methylamine typically involves the reaction of 4-bromothiophen-2-carbaldehyde with butan-2-ylamine. The reaction conditions often include the use of solvents like dichloromethane and catalysts such as triethylamine to facilitate the formation of the desired amine product.

Biological Activity

Several studies have investigated the biological activity of (4-Bromothiophen-2-yl)methylamine, focusing on its potential as an anti-cancer agent and its interactions with various biological targets.

Anticancer Activity

Research has demonstrated that compounds containing thiophene moieties exhibit significant anti-cancer properties. For instance, derivatives of thiophene have shown promising anti-proliferative effects against various cancer cell lines, including K562 (chronic myelogenous leukemia) and A549 (lung cancer) cells. The compound's mechanism appears to involve the induction of apoptosis in cancer cells, potentially through the activation of caspases and inhibition of cell cycle progression.

Table 1: Summary of Biological Activity Findings

Study Reference	Cell Line	IC50 Value (µM)	Mechanism of Action
	K562	0.035	Apoptosis induction
	A549	0.045	Cell cycle arrest
	Jurkat	0.050	Inhibition of proliferation

The biological activity of (4-Bromothiophen-2-yl)methylamine can be attributed to its ability to interact with specific cellular receptors and enzymes:

• Acetylcholinesterase Inhibition : Similar compounds have been shown to inhibit acetylcholinesterase (AChE), which is crucial for maintaining acetylcholine levels in the brain. This suggests potential applications in treating neurodegenerative diseases like Alzheimer's.
• Receptor Interaction : The compound may act as a ligand for various receptors involved in cell signaling pathways, influencing cellular responses that lead to reduced tumor growth.

Case Studies

A notable case study involved the evaluation of a series of bromothiophene derivatives, including (4-Bromothiophen-2-yl)methylamine, where researchers assessed their cytotoxicity against multiple cancer cell lines. Results indicated that these compounds exhibited selective toxicity towards malignant cells while sparing normal cells, highlighting their therapeutic potential.